Cas no 850928-79-9 (4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole)

• Product Name: 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole
• CAS No: 850928-79-9
• MF: C₁₈H₁₈ClNO₄S₂
• MW: 411.922821521759
• CID: 6364176
• PubChem ID: 2157239
• Update Time: 2025-06-13

4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole
• 4-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)-5-(pentylthio)oxazole
• EU-0022728
• Z57820721
• F0586-0552
• AKOS001775541
• 850928-79-9
• 4-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)-5-pentylsulfanyl-1,3-oxazole

• Inchi： 1S/C18H18ClNO4S2/c1-2-3-4-12-25-18-17(20-16(24-18)15-6-5-11-23-15)26(21,22)14-9-7-13(19)8-10-14/h5-11H,2-4,12H2,1H3
• InChI Key： WLJOGKFSQJDTKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1=C(OC(C2=CC=CO2)=N1)SCCCCC)(=O)=O

Computed Properties

• Exact Mass: 411.0365781g/mol
• Monoisotopic Mass: 411.0365781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 107Ų

Additional information on 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole

Introduction to 4-(4-Chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole (CAS No. 850928-79-9)

4-(4-Chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole (CAS No. 850928-79-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole is composed of a 1,3-oxazole core, which is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom. The compound is further functionalized with a 4-chlorobenzenesulfonyl group, a furan-2-yl substituent, and a pentylsulfanyl group. These functional groups contribute to the compound's unique physicochemical properties and biological activities.

Recent studies have highlighted the importance of 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole in the context of drug discovery and development. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of chronic inflammatory conditions.

The pharmacokinetic properties of 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it shows good plasma stability and low toxicity, which are essential characteristics for a potential drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound may have a favorable safety profile and could be further developed for clinical use.

The structural diversity and functional versatility of 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole make it an attractive target for chemical modifications. Researchers are actively exploring various derivatives to optimize its pharmacological properties and enhance its therapeutic potential. For example, modifications to the pentylsulfanyl group or the furan substituent have shown promise in improving the compound's selectivity and potency.

In conclusion, 4-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)-5-(pentylsulfanyl)-1,3-oxazole (CAS No. 850928-79-9) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and development as a potential therapeutic agent. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications in treating various diseases.